2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide

• IUPAC Name: 2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)-N-(2-phenylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H25N3O2S/c26-21(14-19-22(27)25-17-11-5-4-10-16(17)23-19)24-18-12-6-7-13-20(18)28-15-8-2-1-3-9-15/h1-3,6-9,12-13,16-17,19,23H,4-5,10-11,14H2,(H,24,26)(H,25,27)
• InChI Key: RZMQOSLRWYACBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)NC(C(=O)N2)CC(=O)NC3=CC=CC=C3SC4=CC=CC=C4
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide, also known as PQ401, is a synthetic compound with potential therapeutic applications in the treatment of cancer. Its unique chemical structure and mechanism of action make it a promising candidate for further research and development.

Mechanism of Action

2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide inhibits the Akt/mTOR signaling pathway by binding to and inhibiting the activity of Akt, a protein kinase that is frequently overexpressed in cancer cells. This inhibition leads to a decrease in the phosphorylation of downstream targets such as mTOR, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide has been shown to have other biochemical and physiological effects. These include the induction of apoptosis, or programmed cell death, in cancer cells, as well as the inhibition of angiogenesis, the process by which tumors develop their own blood supply.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide is its potency and specificity for the Akt/mTOR pathway, which makes it a valuable tool for studying the role of this pathway in cancer biology. However, its limitations include its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research and development of 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide. These include the exploration of its use in combination with other anticancer agents, the development of more soluble analogs, and the investigation of its potential therapeutic applications in other diseases beyond cancer. Additionally, further studies are needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide has been shown to exhibit potent anticancer activity in a variety of cancer cell lines, including breast, lung, and colon cancer. Its mechanism of action involves the inhibition of the Akt/mTOR signaling pathway, which plays a critical role in cancer cell proliferation and survival.